Cas no 635302-32-8 (2-Amino-5-ethylthiophene-3-carbonitrile)

2-Amino-5-ethylthiophene-3-carbonitrile structure
635302-32-8 structure
Product Name:2-Amino-5-ethylthiophene-3-carbonitrile
CAS No:635302-32-8
MF:C7H8N2S
MW:152.216819763184
CID:820325
PubChem ID:15680119
Update Time:2025-09-26

2-Amino-5-ethylthiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-5-ethylthiophene-3-carbonitrile
    • 2-amino-5-ethyl-3-Thiophenecarbonitrile
    • 2-amino-3-cyano-5-ethylthiophene
    • 2-amino-5-ethyl-thiophene-3-nitrile
    • 2-amino-5-ethyl-thiophene-3-carbonitrile
    • DTXSID80576758
    • NCGC00326773-01
    • AKOS004115347
    • AB01005444-03
    • SCHEMBL4840749
    • BS-49351
    • DB-073336
    • AB01005444-01
    • E83991
    • Z406284764
    • DEYFOBPFHOSFPH-UHFFFAOYSA-N
    • EN300-51698
    • 635302-32-8
    • AB30259
    • CS-0250633
    • MDL: MFCD06803441
    • Inchi: 1S/C7H8N2S/c1-2-6-3-5(4-8)7(9)10-6/h3H,2,9H2,1H3
    • InChI Key: DEYFOBPFHOSFPH-UHFFFAOYSA-N
    • SMILES: S1C(=C(C#N)C=C1CC)N

Computed Properties

  • Exact Mass: 152.04100
  • Monoisotopic Mass: 152.04081944g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 78Ų

Experimental Properties

  • PSA: 78.05000
  • LogP: 2.34558

2-Amino-5-ethylthiophene-3-carbonitrile Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2-Amino-5-ethylthiophene-3-carbonitrile Production Method

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